Cas no 2034599-16-9 (1-[({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)carbamoyl]-1-methylethyl acetate)

• Product Name: 1-[({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)carbamoyl]-1-methylethyl acetate
• CAS No: 2034599-16-9
• MF: C₁₈H₂₇NO₄S
• MW: 353.476284265518
• CID: 5553821
• PubChem ID: 91817508
• Update Time: 2025-07-15

1-[({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)carbamoyl]-1-methylethyl acetate Chemical and Physical Properties

Names and Identifiers

• 1-[({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)carbamoyl]-1-methylethyl acetate
• AKOS025324908
• 2034599-16-9
• [1-[[1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl]methylamino]-2-methyl-1-oxopropan-2-yl] acetate
• F6521-1772
• 1-(((1-(5-(1-hydroxyethyl)thiophen-2-yl)cyclopentyl)methyl)amino)-2-methyl-1-oxopropan-2-yl acetate

• Inchi： 1S/C18H27NO4S/c1-12(20)14-7-8-15(24-14)18(9-5-6-10-18)11-19-16(22)17(3,4)23-13(2)21/h7-8,12,20H,5-6,9-11H2,1-4H3,(H,19,22)
• InChI Key： IYORKIFTZJPORU-UHFFFAOYSA-N
• SMILES： S1C(C(C)O)=CC=C1C1(CNC(C(C)(C)OC(C)=O)=O)CCCC1

Computed Properties

• Exact Mass: 353.16607952g/mol
• Monoisotopic Mass: 353.16607952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 104Ų

Additional information on 1-[({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)carbamoyl]-1-methylethyl acetate

Introduction to 1-[({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)carbamoyl]-1-methylethyl acetate (CAS No. 2034599-16-9)

The compound 1-[({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)carbamoyl]-1-methylethyl acetate, identified by its CAS number 2034599-16-9, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure, featuring a thiophene moiety and a cyclopentyl ring, has garnered attention for its potential applications in drug discovery and therapeutic development. The presence of a carbamoyl group and an acetate moiety further enhances its chemical diversity, making it a promising candidate for further exploration.

Recent research in the realm of pharmacological compounds has highlighted the importance of structural complexity in achieving desired biological activity. The 1-[({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)carbamoyl]-1-methylethyl acetate molecule exemplifies this trend, with its multifaceted architecture enabling interactions with biological targets in novel ways. Studies have demonstrated that the thiophene ring, a well-known scaffold in medicinal chemistry, can modulate enzyme activity and receptor binding, making it invaluable for designing bioactive molecules.

The cyclopentyl substituent in this compound contributes to its steric properties, influencing both solubility and metabolic stability. This balance is crucial for drug-like characteristics, as it ensures the molecule can traverse biological membranes while maintaining structural integrity. The carbamoyl group, on the other hand, often serves as a key pharmacophore, capable of forming hydrogen bonds and enhancing binding affinity to biological targets. These features collectively make 1-[({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)carbamoyl]-1-methylethyl acetate a compelling subject for further investigation.

In the context of modern drug development, computational modeling and high-throughput screening have become indispensable tools. The structural attributes of this compound make it an ideal candidate for virtual screening, where algorithms predict potential interactions with therapeutic targets. Preliminary simulations suggest that the acetate moiety may enhance solubility, improving bioavailability—a critical factor in drug efficacy. Additionally, the hydroxyethyl group attached to the thiophene ring could modulate metabolic pathways, offering avenues for designing prodrugs or metabolic inhibitors.

The synthesis of such complex molecules requires meticulous planning and advanced synthetic techniques. The introduction of the 5-(1-hydroxyethyl)thiophen-2-yl unit into the cyclopentyl framework demands precision to avoid unwanted side reactions. Recent advancements in catalytic methods have enabled more efficient and selective transformations, making it feasible to construct such intricate structures with higher yields. This progress underscores the growing capabilities of synthetic chemists in creating molecules with tailored properties.

Biological evaluation remains a cornerstone in assessing the potential of new compounds like 1-[({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)carbamoyl]-1-methylethyl acetate. Initial in vitro studies have shown promising activity against certain enzymatic targets, warranting further exploration in cellular models. The compound's ability to interact with biological systems suggests multiple therapeutic applications, ranging from anti-inflammatory to anticancer effects. However, comprehensive toxicological studies are essential to ensure safety before moving into clinical trials.

The integration of machine learning and artificial intelligence has revolutionized drug discovery by accelerating the identification of lead compounds. Predictive models can analyze vast datasets to identify promising candidates based on structural features alone. The unique architecture of this compound makes it an interesting subject for such analyses, potentially uncovering new therapeutic avenues through computational means. As these technologies continue to evolve, compounds like 1-[({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)carbamoyl]-1-methylethyl acetate could be among the first to benefit from these innovations.

The role of natural product-inspired scaffolds cannot be overstated in modern medicinal chemistry. Many successful drugs have been derived from natural products due to their inherent structural complexity and biological activity. The thiophene ring in this compound draws inspiration from numerous bioactive natural products, suggesting potential therapeutic benefits akin to those observed with similar scaffolds. Further exploration may reveal novel mechanisms of action or lead to new treatments for unmet medical needs.

Future directions for research on CAS No 2034599-16-9 include optimizing its chemical properties for better pharmacokinetic profiles and exploring its interactions with complex biological systems like protein-protein interactions or signaling pathways. Advances in mass spectrometry and high-resolution imaging techniques will also enable more detailed characterization of this compound's behavior within cells and organisms. These tools will be crucial in unraveling its mechanism of action and potential clinical applications.

In conclusion,1-[({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)carbamoyl]-1-methylethyl acetate (CAS No 2034599-16-9) represents a significant advancement in medicinal chemistry due to its complex structure and multifaceted properties. Its potential applications span various therapeutic areas, making it a valuable asset in ongoing drug discovery efforts. With continued research and technological advancements, this compound holds promise for contributing to next-generation therapeutics that address complex diseases effectively.